Cas no 183208-38-0 (5-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

5-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde structure
183208-38-0 structure
Product Name:5-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
CAS No:183208-38-0
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD10697644
CID:114015
PubChem ID:19703069
Update Time:2025-09-20

5-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde,5-methoxy-
    • 5-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
    • 1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde,5-methoxy
    • 1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXALDEHYDE,5-METHOXY
    • 3-formyl-5-methoxy-1H-pyrrolo<2,3-b>pyridine
    • 5-METHOXY-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXALDEHYDE
    • 5-METHOXY-7-AZAINDOLE-3-CARBALDEHYDE
    • 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 5-methoxy-
    • AMY9784
    • AS-79353
    • MFCD10697644
    • AKOS006305569
    • SY324007
    • AB60147
    • SCHEMBL1713918
    • D79563
    • 183208-38-0
    • MDL: MFCD10697644
    • Inchi: 1S/C9H8N2O2/c1-13-7-2-8-6(5-12)3-10-9(8)11-4-7/h2-5H,1H3,(H,10,11)
    • InChI Key: BLHXORFATJZTEP-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C2C(=C1)C(C=O)=CN2

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.347
  • Refractive Index: 1.691
  • PSA: 54.98000
  • LogP: 1.38400

5-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Pricemore >>

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